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Solvent Drying Techniques Overview

For researchers working with compounds like Naz2Fe(CO)a, choosing the right drying method is critical. The

Get Quote

table below summarizes techniques for common solvents, with a special emphasis on safety.

Solvent Class

Solvent Examples

Recommended Drying
Agents

Key Safety Warnings

Ethers

Hydrocarbons

Halogenated
Solvents

Tetrahydrofuran
(THF), Diethyl ether

Pentane, Hexane,
Toluene

Dichloromethane,
Chloroform

Sodium/benzophenone,
LiAlH4, NaH [1] [2]

CaHz, Sodium metal [1] [2]

CaHz, P4O10 [1] [2]

Test for peroxides before
drying; explosive upon
concentration [2].

Pre-wash with conc. H2SOa
to remove unsaturated
compounds [1] [2].

Never dry with alkali
metals (Na, K) or their
hydrides; violent explosion
risk [2].
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Recommended Drying .
Solvent Class Solvent Examples - Key Safety Warnings
gents

Alcohols Ethanol, Methanol CaH: [2] Use specific procedures
(e.g., Na/phthalic ester for
ethanol) [2].

Polar Aprotic Acetonitrile, DMSO, CaHz, P4O1o0 (for traces), Pre-dry with CaH: if water

Solvents DMF Molecular sieves [1] [2] content is high [2]. Store
over molecular sieve under
inert gas [1] [2].

Step-by-Step Drying Protocols

Here are detailed methodologies for two common and effective drying procedures.

Protocol 1: Drying with Calcium Hydride (CaH2)

This is a general method suitable for various solvents like acetonitrile, DMSO, and DMF [2].

e Setup: In an inert atmosphere (e.g., argon or nitrogen), add a small amount of powdered calcium
hydride to the solvent.

e Stirring: Stir the mixture for at least 24 hours. Hydrogen gas bubbles will form as CaH: reacts with
water.

¢ Distillation: Distill the solvent directly from the drying agent under an inert atmosphere.

 Storage: Store the purified solvent over molecular sieves (e.g., 3A or 4A) under an inert gas [1] [2].

Protocol 2: Drying Ethers with Sodium/Benzophenone

This method produces dry, oxygen-free ethers and provides a visual indicator of dryness [1] [2].

e Peroxide Test: First, test for peroxides with a slightly acidic potassium iodide solution. If the organic
phase turns yellow/brown, do not proceed until peroxides are removed [2].

e Setup: Under an inert atmosphere, add sodium metal and a small amount of benzophenone to the
ether.
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¢ Reflux: Reflux the mixture until the solution develops a persistent dark blue color. This "ketyl" radical
indicates that the solvent is dry and air-free.
o Distillation: Distill the solvent for immediate use or store under an inert atmosphere.

Molecular Sieve Usage Guide

Molecular sieves are highly effective for removing trace water. The table below compares types and usage

based on research data for acetonitrile drying [3].

Molecular Sieve Efficacy (After 24h, L
Key Application Notes

Type from 2800 ppm)

3A ~49 ppm [3] Generally preferred for solvent drying; more effective
than 4A for small molecules like water [3].

4A ~450 ppm [3] Commonly used, but 3A is more efficient for deep drying

3],

Procedure for Use:

e Activation: Heat molecular sieves at 250-300°C for several hours under vacuum to drive off
adsorbed water.

e Application: Add the activated sieves directly to the solvent bottle.

¢ Handling: Sieves are friable and can generate fines. For HPLC or sensitive applications, filter the
solvent through a 0.2 um filter after drying to remove particles [3].

Troubleshooting Common Issues

¢ Rapid Decomposition of Na2Fe(CO)a: This strongly indicates the presence of moisture or oxygen.
Ensure solvents are rigorously dried and tested, and that the reaction is set up and maintained under
a positive pressure of high-purity inert gas.

¢ Persistent Water Contamination: If moisture remains a problem after standard drying, consider that
water might be introduced from other sources, such as the starting materials, the reaction flask, or the
atmosphere when transferring reagents. Pre-dry all solids and use syringe techniques for transferring
liquids.
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e Low Reaction Yield: While often related to catalyst decomposition, also verify that your drying agent
is compatible with your solvent to avoid side reactions.

Critical Safety Notes

e Peroxide Formation: Ethers like THF and diethyl ether can form explosive peroxides upon prolonged
storage, especially in light and air. Always test for peroxides before distillation or concentration

[2].
¢ Incompatible Combinations: Never use alkali metals (sodium, potassium) or alkali metal
hydrides (NaH, LiAlH4) to dry halogenated solvents (e.g., dichloromethane, chloroform). This can

cause a violent explosion [2].

Workflow for Solvent Preparation

To visualize the process from start to finish, this workflow outlines the key decision points and steps for

preparing a dry solvent.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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